Cas no 1240615-29-5 (2-Oxazolemethanol, 4-bromo-)

• Product Name: 2-Oxazolemethanol, 4-bromo-
• CAS No: 1240615-29-5
• MF: C₄H₄BrNO₂
• MW: 177.984060287476
• MDL: MFCD16989407
• CID: 2102108
• PubChem ID: 67460262
• Update Time: 2024-03-01

2-Oxazolemethanol, 4-bromo- Chemical and Physical Properties

Names and Identifiers

• 2-Oxazolemethanol, 4-bromo-
• (4-Bromo-oxazol-2-yl)-methanol

• MDL： MFCD16989407
• Inchi： 1S/C4H4BrNO2/c5-3-2-8-4(1-7)6-3/h2,7H,1H2
• InChI Key： SHDSHSFTSRYCSN-UHFFFAOYSA-N
• SMILES： BrC1=COC(CO)=N1

Computed Properties

• Exact Mass: 176.94254g/mol
• Monoisotopic Mass: 176.94254g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 80.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.3
• XLogP3: 0.5